Cas no 326500-04-3 (methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate)

• Product Name: methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate
• CAS No: 326500-04-3
• MF: C₁₉H₂₀BrNO₄S
• MW: 438.335403442383
• CID: 5214312
• Update Time: 2025-05-20

methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate

• Inchi： 1S/C19H20BrNO4S/c1-25-18(22)19(12-2-3-13-19)21-26(23,24)17-10-6-15(7-11-17)14-4-8-16(20)9-5-14/h4-11,21H,2-3,12-13H2,1H3
• InChI Key： NGRULGZZJVCEMK-UHFFFAOYSA-N
• SMILES： C1(NS(C2=CC=C(C3=CC=C(Br)C=C3)C=C2)(=O)=O)(C(OC)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate

Methyl 1-{4-Bromo-[1,1-Biphenyl]-4-Sulfonamido}Cyclopentane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 326500-04-3, commonly referred to as methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, polymer chemistry, and advanced materials research.

Methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate is characterized by its complex molecular architecture. The molecule consists of a cyclopentane ring substituted with a sulfonamide group at the para position of a biphenyl system. The presence of a bromine atom further enhances the molecule's electronic properties, making it a versatile building block for synthetic chemistry. Recent studies have highlighted the importance of such structures in modulating the electronic and steric properties of molecules, which are critical for their functionality in biological and chemical systems.

The synthesis of methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the formation of the biphenyl sulfonamide moiety. These advancements underscore the growing interest in this compound as a key intermediate in pharmaceutical and agrochemical industries.

One of the most intriguing aspects of methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate is its potential application in drug discovery. The molecule's structure suggests that it could serve as a scaffold for developing bioactive compounds with specific pharmacological properties. Recent studies have demonstrated that similar sulfonamide-containing compounds exhibit promising anti-inflammatory and antitumor activities. By leveraging the unique electronic properties of this compound, researchers are exploring its potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, methyl 1-{4-bromo-[1,1-biphenyl]-4-sulfonamido}cyclopentane-1-carboxylate has shown promise in materials science. Its ability to form stable polymers and self-assembled structures makes it an attractive candidate for developing advanced materials such as stimuli-responsive polymers and functional coatings. Researchers have reported that incorporating this compound into polymer networks can significantly enhance their mechanical and thermal properties.

The physical and chemical properties of methyl 1-{4-bromo-[1,